N-(2,3-dimethoxyphenyl)-1-(4-ethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(2,3-dimethoxyphenyl)-1-(4-ethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C24H27N3O4/c1-4-31-18-12-10-17(11-13-18)22-20-8-6-14-26(20)15-16-27(22)24(28)25-19-7-5-9-21(29-2)23(19)30-3/h5-14,22H,4,15-16H2,1-3H3,(H,25,28)
• InChI Key: ROKWBMJNFVWBGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C3=CC=CN3CCN2C(=O)NC4=C(C(=CC=C4)OC)OC
• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol
• CAS No.: 899750-59-5

Description

N-(2,3-Dimethoxyphenyl)-1-(4-ethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a synthetic small molecule featuring a pyrrolo[1,2-a]pyrazine core substituted with a 2,3-dimethoxyphenyl carboxamide group at the N-position and a 4-ethoxyphenyl moiety at the 1-position. The compound’s structural complexity arises from its fused bicyclic system and aryl substituents, which confer distinct electronic and steric properties.

Biological Activity

N-(2,3-dimethoxyphenyl)-1-(4-ethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a compound of interest due to its potential biological activities. This article reviews the available literature on its pharmacological properties, mechanisms of action, and therapeutic potentials.

Chemical Structure

The compound can be structurally represented as follows:

$$\text{C}_{24}\text{H}_{28}\text{N}_2\text{O}_4$$

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, primarily focusing on anti-inflammatory and anticancer properties. The following sections detail specific findings.

Anti-inflammatory Activity

In vitro studies have demonstrated that derivatives of dihydropyrrolo[1,2-a]pyrazine compounds can inhibit cyclooxygenase (COX) enzymes, which are key mediators in inflammation. For example:

• Inhibition of COX Enzymes : A study reported the IC50 values for various derivatives against COX-1 and COX-2 enzymes. The most potent compounds showed IC50 values in the low micromolar range, indicating significant anti-inflammatory potential .

Compound	IC50 (COX-1)	IC50 (COX-2)
3b	19.45 ± 0.07 μM	42.1 ± 0.30 μM
4b	26.04 ± 0.36 μM	31.4 ± 0.12 μM
4d	28.39 ± 0.03 μM	23.8 ± 0.20 μM

Anticancer Activity

Preliminary studies have suggested that this compound may also possess anticancer properties through various mechanisms:

• Cell Proliferation Inhibition : The compound has shown antiproliferative activity against several cancer cell lines. For instance, derivatives with similar structures demonstrated effective inhibition of cell growth in pancreatic cancer models .

The biological activity of N-(2,3-dimethoxyphenyl)-1-(4-ethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide may involve multiple mechanisms:

• NMDAR Modulation : Some studies have linked compounds with similar scaffolds to modulation of N-methyl-D-aspartate receptors (NMDARs), which play a critical role in neuroprotection and synaptic plasticity .
• Inhibition of Inflammatory Mediators : The compound may inhibit the production of pro-inflammatory cytokines and chemokines through the suppression of NF-κB signaling pathways .

Case Study 1: Anti-inflammatory Effects in Animal Models

A study conducted on carrageenan-induced paw edema in rats demonstrated that derivatives exhibited significant reductions in inflammation comparable to standard anti-inflammatory drugs like indomethacin.

Compound	ED50 (μM)
Compound A	11.60
Indomethacin	9.17

Case Study 2: Anticancer Efficacy

In vitro assays on pancreatic cancer cells revealed that specific derivatives inhibited cell proliferation significantly more than control treatments.

Comparison with Similar Compounds

Key Observations:

• Substituent Electronic Effects : The target compound’s 2,3-dimethoxyphenyl and 4-ethoxyphenyl groups contrast with fluorine substituents in and . Methoxy/ethoxy groups are electron-donating, which may increase solubility but reduce metabolic stability compared to fluorine’s electron-withdrawing properties .
• Molecular Weight : The target compound (~405–410 Da) and its analogs fall within a range typical for CNS-active drugs, though higher weights may limit bioavailability .

Physicochemical and Pharmacological Implications

• Solubility : The 4-ethoxyphenyl group in the target compound and may confer moderate solubility compared to fluorinated analogs (e.g., ), which are more lipophilic.
• Target Selectivity : The 2,3-dimethoxyphenyl group’s steric bulk may hinder interactions with flat binding pockets compared to smaller substituents like fluorine .